Cas no 77633-43-3 ({2-[(Chloromethyl)sulfanyl]ethynyl}benzene)

Technical Introduction: {2-[(Chloromethyl)sulfanyl]ethynyl}benzene is a specialized organosulfur compound featuring a chloromethylthio group and an ethynyl substituent on a benzene ring. This structure imparts reactivity suitable for applications in organic synthesis, particularly as a versatile intermediate for constructing sulfur-containing heterocycles or functionalized aromatic systems. The chloromethyl group offers a handle for further derivatization, while the ethynyl moiety enables participation in click chemistry or cross-coupling reactions. Its balanced reactivity profile makes it valuable in pharmaceutical and materials science research, where precise functionalization is critical. Proper handling is advised due to the potential lability of the chloromethyl and ethynyl groups under reactive conditions.

{2-[(Chloromethyl)sulfanyl]ethynyl}benzene structure

77633-43-3 structure

Product Name:{2-[(Chloromethyl)sulfanyl]ethynyl}benzene

CAS No:77633-43-3

MF:C₉H₇ClS

MW:182.669880151749

CID:6010367

PubChem ID:11116693

Update Time:2025-06-09

{2-[(Chloromethyl)sulfanyl]ethynyl}benzene Chemical and Physical Properties

Names and Identifiers

- 77633-43-3
- EN300-7709889
- {2-[(chloromethyl)sulfanyl]ethynyl}benzene
- {2-[(Chloromethyl)sulfanyl]ethynyl}benzene
- Inchi： 1S/C9H7ClS/c10-8-11-7-6-9-4-2-1-3-5-9/h1-5H,8H2
- InChI Key： NPEFHMJUXZVCDF-UHFFFAOYSA-N
- SMILES： ClCSC#CC1C=CC=CC=1

Computed Properties

Exact Mass: 181.9956991g/mol
Monoisotopic Mass: 181.9956991g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 25.3Å²

{2-[(Chloromethyl)sulfanyl]ethynyl}benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7709889-0.05g	{2-[(chloromethyl)sulfanyl]ethynyl}benzene	77633-43-3	95.0%	0.05g	$587.0	2025-02-22
Enamine	EN300-7709889-0.1g	{2-[(chloromethyl)sulfanyl]ethynyl}benzene	77633-43-3	95.0%	0.1g	$615.0	2025-02-22
Enamine	EN300-7709889-0.25g	{2-[(chloromethyl)sulfanyl]ethynyl}benzene	77633-43-3	95.0%	0.25g	$642.0	2025-02-22
Enamine	EN300-7709889-0.5g	{2-[(chloromethyl)sulfanyl]ethynyl}benzene	77633-43-3	95.0%	0.5g	$671.0	2025-02-22
Enamine	EN300-7709889-1.0g	{2-[(chloromethyl)sulfanyl]ethynyl}benzene	77633-43-3	95.0%	1.0g	$699.0	2025-02-22
Enamine	EN300-7709889-2.5g	{2-[(chloromethyl)sulfanyl]ethynyl}benzene	77633-43-3	95.0%	2.5g	$1370.0	2025-02-22
Enamine	EN300-7709889-5.0g	{2-[(chloromethyl)sulfanyl]ethynyl}benzene	77633-43-3	95.0%	5.0g	$2028.0	2025-02-22
Enamine	EN300-7709889-10.0g	{2-[(chloromethyl)sulfanyl]ethynyl}benzene	77633-43-3	95.0%	10.0g	$3007.0	2025-02-22